2-Methyl-1,3-benzoxazole-5-carbothioamide
Overview
Description
2-Methyl-1,3-benzoxazole-5-carbothioamide (MBCT) is an organic sulfur-containing compound with a molecular formula of C9H8N2OS. It is used in life science research .
Synthesis Analysis
Benzoxazole derivatives, including MBCT, can be synthesized through various methods. One common approach is the condensation of 2-aminophenol with different carbonyl compounds under varying reaction conditions . Another method involves an oxidative coupling reaction between methyl-3-amino-4-hydroxyphenylacetate and aldehydes, catalyzed by lead tetraacetate in ethanol .Molecular Structure Analysis
The molecular structure of MBCT consists of a benzoxazole ring with a methyl group at the 2nd position and a carbothioamide group at the 5th position. The molecular weight is 192.24 g/mol.Chemical Reactions Analysis
Benzoxazole derivatives, including MBCT, have been synthesized and checked for their in vitro antibacterial, antifungal, and anticancer activities . The synthesized benzoxazole compounds were confirmed by IR, 1H/13C-NMR, and mass .Physical And Chemical Properties Analysis
The physical and chemical properties of MBCT are not specified in the retrieved papers. For more detailed information, it is recommended to refer to the product’s Safety Data Sheet or contact the supplier directly .Scientific Research Applications
Antifungal Activity
Benzoxazole derivatives have been shown to exhibit antifungal properties. Compounds similar to 2-Methyl-1,3-benzoxazole-5-carbothioamide have displayed activity against fungi such as Aspergillus niger , comparable to standard drugs like voriconazole .
Anticancer Properties
Some benzoxazole compounds have demonstrated various levels of activity against carcinoma cell lines, which suggests that 2-Methyl-1,3-benzoxazole-5-carbothioamide may also have potential applications in cancer research and treatment .
HIV Treatment
The structure of 2-Methylbenzoxazole has been utilized in the synthesis of HIV-reverse transcriptase inhibitors, indicating that 2-Methyl-1,3-benzoxazole-5-carbothioamide could be explored for similar applications .
Synthesis of Dyes
Benzoxazoles are used in the synthesis of bis-styryl dyes. The methyl group in 2-Methyl-1,3-benzoxazole-5-carbothioamide could influence the dye properties and find use in material science .
Antimicrobial Activity
Some benzoxazole derivatives have shown antimicrobial activity against various species, including Candida albicans . This indicates a possible research application for 2-Methyl-1,3-benzoxazole-5-carbothioamide in developing antimicrobial agents .
properties
IUPAC Name |
2-methyl-1,3-benzoxazole-5-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS/c1-5-11-7-4-6(9(10)13)2-3-8(7)12-5/h2-4H,1H3,(H2,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGIRTTMWNGAPLV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(O1)C=CC(=C2)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001282409 |
Source
|
| Record name | 5-Benzoxazolecarbothioamide, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1,3-benzoxazole-5-carbothioamide | |
CAS RN |
1287217-54-2 |
Source
|
| Record name | 5-Benzoxazolecarbothioamide, 2-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1287217-54-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Benzoxazolecarbothioamide, 2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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